Cas no 485832-95-9 (4-Fluoro-3-methylbenzene-1,2-diamine)

4-Fluoro-3-methylbenzene-1,2-diamine structure
485832-95-9 structure
Product Name:4-Fluoro-3-methylbenzene-1,2-diamine
CAS No:485832-95-9
MF:C7H9FN2
MW:140.158164739609
MDL:MFCD09026959
CID:328899
PubChem ID:22055547
Update Time:2025-04-19

4-Fluoro-3-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-methylbenzene-1,2-diamine
    • 1,2-Benzenediamine, 4-fluoro-3-methyl-
    • 1,2-DIAMINO-3-METHYL-4-FLUOROBENZENE
    • 2,3-DIAMINO-6-FLUOROTOLUENE
    • 4-fluoro-3-methyl-1,2-Benzenediamine
    • 4-Fluoro-3-methyl-benzene-1,2-diamine
    • 1,2-diamino-4-fluoro-3-methylbenzene
    • PubChem4361
    • PSGAKWLMABPVAC-UHFFFAOYSA-N
    • WT048
    • FCH863558
    • 4-Fluoro-3-methyl-o-phenylenediamine
    • LS10773
    • CM12167
    • AM62008
    • AS00448
    • PC500346
    • SC
    • DTXSID60622085
    • A903665
    • 485832-95-9
    • 4-Fluoro-3-methylbenzene-1 pound not2-diamine
    • CS-0153669
    • MFCD09026959
    • 1,2-Diamino-3-methyl-4-fluorobenzene, AldrichCPR
    • SCHEMBL1085636
    • AC-9696
    • EN300-7260850
    • AKOS005063617
    • DS-14746
    • FT-0652453
    • DB-070939
    • MDL： MFCD09026959
    • Inchi： 1S/C7H9FN2/c1-4-5(8)2-3-6(9)7(4)10/h2-3H,9-10H2,1H3
    • InChI Key： PSGAKWLMABPVAC-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C(=C1C)N)N

Computed Properties

  • Exact Mass: 140.07500
  • Monoisotopic Mass: 140.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.224
  • Melting Point: No data available
  • Boiling Point: 272 ºC
  • Flash Point: 121 ºC
  • Refractive Index: 1.607
  • PSA: 52.04000
  • LogP: 2.46090
  • Vapor Pressure: No data available

4-Fluoro-3-methylbenzene-1,2-diamine Security Information

4-Fluoro-3-methylbenzene-1,2-diamine Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Fluoro-3-methylbenzene-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F402363-10mg
4-Fluoro-3-methylbenzene-1,2-diamine
 485832-95-9
10mg
 $ 50.00 2022-06-05
TRC
F402363-50mg
4-Fluoro-3-methylbenzene-1,2-diamine
 485832-95-9
50mg
 $ 70.00 2022-06-05
TRC
F402363-100mg
4-Fluoro-3-methylbenzene-1,2-diamine
 485832-95-9
100mg
 $ 115.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XE950-50mg
4-Fluoro-3-methylbenzene-1,2-diamine
 485832-95-9 97%
50mg
 306.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XE950-200mg
4-Fluoro-3-methylbenzene-1,2-diamine
 485832-95-9 97%
200mg
 768.0CNY 2021-07-10
Alichem
A019064933-1g
1,2-Diamino-4-fluoro-3-methylbenzene
 485832-95-9 97%
1g
 $266.32 2023-09-01
Alichem
A019064933-5g
1,2-Diamino-4-fluoro-3-methylbenzene
 485832-95-9 97%
5g
 $798.79 2023-09-01
Apollo Scientific
PC500346-250mg
4-Fluoro-3-methylbenzene-1,2-diamine
 485832-95-9 97%
250mg
 £163.00 2025-02-21
Apollo Scientific
PC500346-1g
4-Fluoro-3-methylbenzene-1,2-diamine
 485832-95-9 97%
1g
 £368.00 2025-02-21
abcr
AB290857-250 mg
1,2-Diamino-3-methyl-4-fluorobenzene, 97%; .
 485832-95-9 97%
250mg
 €214.50 2023-04-26

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